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Compound of Interest

Compound Name: 2-Methoxybenzoylacetonitrile

Cat. No.: B1568101

This guide provides a comprehensive overview of the core physicochemical properties of 2-
Methoxybenzoylacetonitrile (CAS No. 35276-83-6), a key intermediate in various synthetic
pathways of interest to the pharmaceutical and chemical research sectors. This document is
intended for researchers, scientists, and drug development professionals, offering in-depth,
field-proven insights into the determination and application of its melting point and solubility
characteristics.

Introduction to 2-Methoxybenzoylacetonitrile

2-Methoxybenzoylacetonitrile, also known as 3-(2-methoxyphenyl)-3-oxopropanenitrile, is a
crystalline organic compound with the molecular formula C10HoNOz. Its structure, featuring a
methoxy-substituted benzene ring attached to a (3-ketonitrile moiety, makes it a versatile
building block in organic synthesis. Understanding its fundamental physical properties is
paramount for its effective use in reaction design, purification, and formulation development.
This guide will focus on two of its most critical parameters: melting point and solubility.

Core Physicochemical Properties

The melting point and solubility of a compound are not mere data points; they are indicators of
purity, stability, and intermolecular forces, and they dictate the practical aspects of its handling
and application in a laboratory setting.
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Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The sharpness
of the melting point is a reliable indicator of purity; impurities tend to depress and broaden the
melting range.

Reported Melting Point:

The literature value for the melting point of 2-Methoxybenzoylacetonitrile is approximately
60-64°C[1].

Table 1: Physicochemical Data for 2-Methoxybenzoylacetonitrile

Property Value Source(s)
CAS Number 35276-83-6 [2]
Molecular Formula C10HaNO:2 [2]
Molecular Weight 175.18 g/mol [2]
Appearance Colorless crystal or white o
powder
Melting Point ~60-64°C [1]
Boiling Point ~343°C [1]

Solubility Profile

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature. This property is crucial for selecting appropriate solvents
for synthesis, extraction, recrystallization, and formulation.

Qualitative Solubility:
2-Methoxybenzoylacetonitrile exhibits the following solubility characteristics[1]:

¢ Soluble in: Dimethyl sulfoxide (DMSO), Dichloromethane (DCM)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1588101?utm_src=pdf-body
https://store.astm.org/e1148-02.html
https://www.benchchem.com/product/b1588101?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://store.astm.org/e1148-02.html
https://store.astm.org/e1148-02.html
https://store.astm.org/e1148-02.html
https://www.benchchem.com/product/b1588101?utm_src=pdf-body
https://store.astm.org/e1148-02.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Slightly soluble in: Ethanol, Chloroform
e Almost insoluble in: Water

This solubility profile is consistent with a molecule that has both polar (ketone, nitrile, ether) and
nonpolar (benzene ring) functionalities. The high solubility in polar aprotic solvents like DMSO
and DCM, and lower solubility in protic solvents like ethanol and water, provides a strong basis
for developing effective purification and reaction protocols.

Experimental Determination of Physicochemical
Properties

The following sections provide detailed, self-validating protocols for the determination of the
melting point and solubility of 2-Methoxybenzoylacetonitrile. These methods are grounded in
standard laboratory practices and are designed to ensure accuracy and reproducibility.

Protocol for Melting Point Determination

The determination of a sharp melting point range is a primary indicator of the purity of a
crystalline solid. The following protocol utilizes the capillary method, a widely accepted
technique.

Methodology:
e Sample Preparation:

o Ensure the 2-Methoxybenzoylacetonitrile sample is completely dry and finely powdered.
If necessary, gently crush the crystals using a mortar and pestle.

o Tap the open end of a capillary tube into the powdered sample to collect a small amount of
material.

o Invert the tube and tap the sealed end on a hard surface to pack the sample into a dense
column of 2-3 mm in height at the bottom of the tube.

e Apparatus Setup:
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o Use a calibrated melting point apparatus.

o Insert the capillary tube into the sample holder of the apparatus.

e Measurement:
o Set a rapid heating rate (e.g., 10-20°C/minute) to obtain an approximate melting point.
o Allow the apparatus to cool.

o Prepare a new sample and heat rapidly to about 15-20°C below the approximate melting
point.

o Reduce the heating rate to 1-2°C/minute to allow for thermal equilibrium between the
sample and the thermometer.

o Record the temperature at which the first drop of liquid appears (the onset of melting) and
the temperature at which the last solid particle melts (the completion of melting). This is
the melting point range.

Causality Behind Experimental Choices:

o Fine Powder: A finely powdered sample ensures uniform heat distribution and a more
accurate melting point reading.

o Slow Heating Rate: A slow heating rate near the melting point is crucial for ensuring that the
temperature of the heating block and the sample are in equilibrium, leading to a precise
measurement.

Diagram 1: Workflow for Melting Point Determination
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A streamlined workflow for accurate melting point determination.

Protocol for Qualitative Solubility Assessment

This protocol provides a systematic approach to determining the solubility of 2-
Methoxybenzoylacetonitrile in a range of common laboratory solvents.

Methodology:

e Initial Screening in Water:
o To a small test tube, add approximately 10-20 mg of 2-Methoxybenzoylacetonitrile.
o Add 1 mL of deionized water.
o Vortex or shake the tube vigorously for 30 seconds.

o Observe for dissolution. If the solid remains, the compound is classified as insoluble in
water.

e Screening in Organic Solvents:
o Repeat the process described in step 1 with the following solvents:
» Dimethyl sulfoxide (DMSO)
» Dichloromethane (DCM)
= Ethanol
» Chloroform
» Hexanes (as a nonpolar reference)

o Record observations for each solvent, noting whether the compound is fully soluble,
partially soluble, or insoluble.
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Causality Behind Experimental Choices:

o Standardized Amounts: Using consistent amounts of solute and solvent allows for a semi-
guantitative comparison of solubility across different solvents.

 Vigorous Agitation: Ensures that the entire surface area of the solid is exposed to the
solvent, facilitating dissolution.

Diagram 2: Decision Tree for Solubility Assessment
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A systematic approach to qualitative solubility testing.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2-
Methoxybenzoylacetonitrile.
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e General Handling: Work in a well-ventilated area, preferably in a chemical fume hood. Avoid
inhalation of dust and contact with skin and eyes.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves (nitrile rubber is a suitable choice), and a lab coat.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents, strong acids, and strong bases.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

The melting point and solubility of 2-Methoxybenzoylacetonitrile are fundamental properties
that are critical for its successful application in research and development. The data and
protocols presented in this guide provide a solid foundation for scientists to handle, purify, and
utilize this versatile compound with confidence and precision. Adherence to the detailed
experimental procedures will ensure the generation of reliable and reproducible results, which
is the cornerstone of scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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